Cas no 1805454-72-1 (Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805454-72-1
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4863216
• Update Time: 2025-05-26

Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H11BrF2N2O2/c1-2-17-10(16)8-6(3-14)15-4-5(11)7(8)9(12)13/h4,9H,2-3,14H2,1H3
• InChI Key： OZCQPSLDYBSMIQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CN)C(C(=O)OCC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805454-72-1)

The compound Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805454-72-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl, bromo, and difluoromethyl substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in CAS 1805454-72-1 contributes to its lipophilicity, a critical factor in optimizing drug-like properties. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a strategic approach to improve pharmacokinetics. Additionally, the bromo substituent offers versatile reactivity for further functionalization, enabling the synthesis of diverse analogs for structure-activity relationship (SAR) studies.

The synthesis of Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate typically involves multi-step organic transformations, including halogenation, esterification, and reductive amination. Its CAS registry number 1805454-72-1 ensures precise identification in chemical databases, facilitating procurement and regulatory compliance. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity, which are paramount for research reproducibility.

From an industrial perspective, this compound is gaining attention in the development of crop protection agents. The pyridine core is a common scaffold in agrochemicals, and its substitution pattern in 1805454-72-1 may contribute to novel modes of action against pests or pathogens. Sustainability concerns in agriculture have also spurred interest in fluorine-containing compounds, as they often require lower application rates, reducing environmental impact.

For researchers exploring small molecule therapeutics, CAS 1805454-72-1 serves as a building block for libraries targeting kinases, GPCRs, or other druggable proteins. Its ethyl ester group offers flexibility for hydrolysis or transesterification, enabling prodrug strategies. Furthermore, the compound’s relevance in PET radiotracer development is being investigated, leveraging the bromo atom for isotopic labeling in imaging studies.

In summary, Ethyl 2-(aminomethyl)-5-bromo-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805454-72-1) represents a versatile tool in modern chemistry, bridging gaps between academia and industry. Its applications span from precision medicine to sustainable agriculture, reflecting broader scientific priorities. As innovation accelerates, this compound is poised to play a pivotal role in addressing global challenges through molecular design.